Cas no 1257856-32-8 ((R)-N-Boc-3-Cyanomorpholine)

• Product Name: (R)-N-Boc-3-Cyanomorpholine
• CAS No: 1257856-32-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD17010135
• CID: 821552
• PubChem ID: 44182326
• Update Time: 2025-08-05

(R)-N-Boc-3-Cyanomorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-3-Cyanomorpholine
• (R)-tert-Butyl 3-cyanomorpholine-4-carboxylate
• (3R)-3-Cyano-4-morpholinecarboxylic acid tert-butyl ester
• (R)-N-Boc-3-cyamorpholine
• tert-butyl (3R)-3-cyanomorpholine-4-carboxylate
• 4-MORPHOLINECARBOXYLIC ACID, 3-CYANO-, 1,1-DIMETHYLETHYL ESTER, (3R)-
• DB-023302
• tert-butyl (R)-3-cyanomorpholine-4-carboxylate
• DTXSID40657774
• MFCD17010135
• (R)-N-Boc-morpholine-3-nitrile
• AKOS016002264
• AS-72498
• (R)-tert-Butyl3-cyanomorpholine-4-carboxylate
• CS-0060963
• 1257856-32-8
• (R)-4-Boc-3-cyanomorpholine

• MDL： MFCD17010135
• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11/h8H,4-5,7H2,1-3H3/t8-/m1/s1
• InChI Key： QSBSEJKNKHZYKD-MRVPVSSYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](C#N)C1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 340 ºC
• Flash Point: 160 ºC

(R)-N-Boc-3-Cyanomorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (R)-N-Boc-3-Cyanomorpholine

Introduction to (R)-N-Boc-3-Cyanomorpholine (CAS No. 1257856-32-8)

Compound CAS No. 1257856-32-8, specifically identified as (R)-N-Boc-3-Cyanomorpholine, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This chiral auxiliary and building block has garnered considerable attention due to its versatile applications in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structure of (R)-N-Boc-3-Cyanomorpholine consists of a morpholine core substituted with a cyanide group at the 3-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom. This configuration imparts unique chemical properties that make it an invaluable intermediate in organic synthesis. The presence of the cyanide moiety introduces reactivity that can be leveraged for further functionalization, while the Boc group provides stability and protection during synthetic protocols.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders, pain management, and infectious diseases. The morpholine scaffold, a prominent feature of (R)-N-Boc-3-Cyanomorpholine, is known for its ability to interact with biological targets such as neurotransmitter receptors and enzymes. This has led to its incorporation into various drug candidates that exhibit promising pharmacological profiles.

One of the most compelling aspects of (R)-N-Boc-3-Cyanomorpholine is its role in asymmetric synthesis. The (R)-configuration ensures enantioselectivity, which is crucial for producing optically active compounds that exhibit specific biological activities. This enantiomerically pure intermediate has been utilized in the synthesis of chiral drugs where the stereochemistry plays a pivotal role in efficacy and safety.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like (R)-N-Boc-3-Cyanomorpholine in streamlining drug development pipelines. Its availability from reliable suppliers ensures that researchers can focus on the more complex aspects of drug design without being hindered by issues related to starting material purity or availability. This has accelerated the discovery and development of novel therapeutics, particularly in areas where enantiopure compounds are essential.

Recent studies have highlighted the utility of (R)-N-Boc-3-Cyanomorpholine in the synthesis of morpholine-based protease inhibitors, which are being explored as potential treatments for viral infections and cancer. The cyanide group at the 3-position provides a handle for further derivatization, allowing chemists to modify the molecule's properties while retaining its core pharmacophore. This flexibility has been instrumental in designing molecules with enhanced binding affinity and improved pharmacokinetic profiles.

The Boc-protected nitrogen atom in (R)-N-Boc-3-Cyanomorpholine also serves as a critical functional group for introducing other substituents through nucleophilic substitution reactions. This reactivity has been exploited in constructing more complex scaffolds by incorporating additional functional groups at strategic positions within the molecule. Such modifications are often necessary to optimize drug-like properties such as solubility, metabolic stability, and oral bioavailability.

In conclusion, (R)-N-Boc-3-Cyanomorpholine (CAS No. 1257856-32-8) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for synthetic chemists working on cutting-edge drug discovery projects. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements across multiple therapeutic areas.